![molecular formula C20H25N5O5 B2423498 7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione CAS No. 332103-46-5](/img/structure/B2423498.png)
7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(2-hydroxy-3-(o-tolyloxy)propyl)-3-methyl-8-morpholino-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H25N5O5 and its molecular weight is 415.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental and Health Impacts of Parabens
Parabens, including compounds with hydroxy and methoxy groups similar to the specified chemical, are widely used as preservatives in various products. Research has focused on their occurrence, fate, and behavior in aquatic environments, acknowledging their role as emerging contaminants. Despite wastewater treatments effectively reducing their concentration, parabens persist in low levels in effluents and are ubiquitous in surface waters and sediments. This persistence is due to continuous environmental introduction through consumer product usage. Studies suggest the need for further exploration of the toxicity of chlorinated by-products of parabens to better understand their health effects (Haman, Dauchy, Rosin, & Munoz, 2015).
Chemical and Pharmacological Interest in Morpholine and Pyrans Derivatives
Morpholine and pyrans derivatives, structures related to the compound , play a crucial role in medicinal chemistry due to their broad spectrum of pharmacological activities. Recent research efforts have been dedicated to exploring these moieties for their therapeutic potential against various diseases, including cancer, HIV, and neurodegenerative disorders. The metal chelation properties of these derivatives also underscore their significance as drug candidates for treating different diseases. This highlights the ongoing interest and potential for novel synthetic modifications to develop more potent drugs (Asif & Imran, 2019).
Neuroprotective Mechanisms and Antioxidant Activity
The neuroprotective mechanisms of certain chemicals, including those structurally related to the specified compound, have been a focus of scientific research. Studies delve into how these compounds interact with neurotrophic signaling pathways, offering potential benefits against neurodegenerative diseases like Alzheimer's and Parkinson's. The modulation of these pathways could lead to the development of more effective therapeutic agents, emphasizing the importance of understanding the neurotrophic effects of these compounds and their underlying signaling pathways (Moosavi, Hosseini, Saso, & Firuzi, 2015).
Properties
IUPAC Name |
7-[2-hydroxy-3-(2-methylphenoxy)propyl]-3-methyl-8-morpholin-4-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O5/c1-13-5-3-4-6-15(13)30-12-14(26)11-25-16-17(23(2)20(28)22-18(16)27)21-19(25)24-7-9-29-10-8-24/h3-6,14,26H,7-12H2,1-2H3,(H,22,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIIAKLNSAZCVIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(CN2C3=C(N=C2N4CCOCC4)N(C(=O)NC3=O)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.